Experimental confirmation of the formation of a spin polariton in dilute solutions of paramagnetic particles
Physical Chemistry Chemical Physics Pub Date: 2023-05-30 DOI: 10.1039/D3CP00731F
Abstract
Spin exchange during random bimolecular collisions of paramagnetic particles in dilute solutions leads to a surprising effect. Collective modes of motion of the average values of the transverse magnetization components (spin coherences) of subensembles of radicals with different resonant frequencies are formed. The elementary excitations of these modes can be considered as quasiparticles. As a result of interactions with the microwave field, these quasiparticles form spin polaritons. The theoretical prediction for the formation of spin polaritons was made on the basis that the resonance frequencies observed in the EPR experiment depend on the power of the microwave field. In this work, we present an experimental confirmation of the resonant frequency dependence of the spin ensemble on the microwave power for nitroxide radical [15N]-4-hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl in toluene.

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